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Compound of Interest

Compound Name: 4-Methoxybenzenethiol

Cat. No.: B147237 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of 4-
Methoxybenzenethiol (also known as 4-mercaptoanisole or p-methoxythiophenol), with a

specific focus on its melting and boiling points. This document is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Chemical Identity
IUPAC Name: 4-methoxybenzenethiol

Synonyms: 4-Mercaptoanisole, 4-Methoxythiophenol, p-Methoxybenzenethiol

CAS Number: 696-63-9[1][2][3][4][5][6]

Molecular Formula: C₇H₈OS[1][4][5][6]

Molecular Weight: 140.20 g/mol [5][6][7]

Physical Properties
4-Methoxybenzenethiol is typically a clear, colorless to light yellow liquid at room temperature

with a characteristic strong and unpleasant odor typical of thiols.[1][3][7] It is generally soluble

in organic solvents like ethanol, ether, benzene, and chloroform, but has limited solubility in

water.[6]
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The following table summarizes the reported melting and boiling points for 4-
Methoxybenzenethiol from various sources. It is important to note the variations in the

reported values, which may be due to different experimental conditions or measurement

techniques.

Physical Property Reported Value(s) Conditions

Melting Point 291.7-295.8 °C (decomposes) Not specified

32.00 °C Not specified

Boiling Point 100-103 °C at 13 mmHg[1][2][3]

227 °C Not specified

228 °C Not specified[6][8][9]

244.00 °C Not specified[7]

There is a significant discrepancy in the reported melting points. The value of 32.00 °C is more

consistent with the observation that 4-Methoxybenzenethiol is a liquid at room temperature.[7]

The higher temperature range of 291.7-295.8 °C is cited with decomposition, suggesting it may

not be a true melting point but rather the temperature at which the compound breaks down.[1]

[2][3][8]

The boiling point is consistently reported at atmospheric pressure in the range of 227-244 °C.

[6][7][8][9] A reduced pressure boiling point is also reported as 100-103 °C at 13 mmHg, which

is a common practice for compounds that may decompose at their atmospheric boiling point.[1]

[2][3]

Experimental Protocols
Detailed experimental protocols for the determination of the melting and boiling points of 4-
Methoxybenzenethiol are not explicitly provided in the referenced literature. However,

standard laboratory techniques for these measurements are well-established.

General Methodology for Melting Point Determination:
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A common method for determining the melting point of a solid is using a melting point

apparatus. A small amount of the crystalline solid is packed into a capillary tube, which is then

placed in the apparatus. The sample is heated at a controlled rate, and the temperature range

from the appearance of the first liquid droplet to the complete melting of the solid is recorded as

the melting point range. For a pure substance, this range is typically narrow.

General Methodology for Boiling Point Determination:

The boiling point of a liquid can be determined by distillation or by using a specialized

apparatus. In a standard distillation setup, the liquid is heated in a flask connected to a

condenser. A thermometer is placed so that the bulb is just below the side arm leading to the

condenser to measure the temperature of the vapor that is in equilibrium with the boiling liquid.

The temperature at which the liquid boils and its vapor condenses is recorded as the boiling

point. For measurements at reduced pressure (vacuum distillation), a vacuum pump is

connected to the apparatus to lower the pressure, and the boiling point is recorded at that

specific pressure.

Logical Workflow for Physical Property
Characterization
The following diagram illustrates a general workflow for the characterization of the physical

properties of a chemical substance like 4-Methoxybenzenethiol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b147237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Synthesis and Purification
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Caption: Workflow for the characterization of 4-Methoxybenzenethiol's physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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